Cas no 29270-33-5 (Benzeneacetic acid, a-bromo-4-fluoro-)
29270-33-5 structure
Product Name:Benzeneacetic acid, a-bromo-4-fluoro-
CAS No:29270-33-5
MF:C8H6BrFO2
MW:233.034445285797
CID:239400
PubChem ID:24882961
Update Time:2025-09-22
Benzeneacetic acid, a-bromo-4-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-bromo-4-fluoro-
- 2-bromo-2-(4-fluorophenyl)acetic acid
- 2-bromanyl-2-(4-fluorophenyl)ethanoic acid
- A-Bromo-4-fluorophenylacetic acid
- A-bromo-4-fluoro-
- AKOS026732159
- alpha-Bromo-4-fluorophenylacetic acid, 97%
- SCHEMBL2119
- ALPHA-BROMO-4-FLUOROPHENYLACETIC ACID 9
- DTXSID60584533
- 2-bromo-2-(4-fluorophenyl)aceticacid
- alpha-Bromo-4-fluorophenylacetic acid
- 29270-33-5
- CS-0204625
- ATILMAUMZRFROS-UHFFFAOYSA-N
- a-Bromo-4-fluorobenzeneacetic acid
- alpha -Bromo-4-fluorophenylacetic acid
- Benzeneacetic acid,
- Bromo(4-fluorophenyl)acetic acid
- alpha-Bromo-(4-fluorophenyl)acetic acid
- AS-63436
- J-017465
- Benzeneacetic acid, alpha-bromo-4-fluoro-
- G63704
-
- MDL： MFCD08276759
- Inchi： 1S/C8H6BrFO2/c9-7(8(11)12)5-1-3-6(10)4-2-5/h1-4,7H,(H,11,12)
- InChI Key： ATILMAUMZRFROS-UHFFFAOYSA-N
- SMILES： BrC(C(=O)O)C1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 231.95400
- Monoisotopic Mass: 231.95352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.725
- Melting Point: 96-100 °C
- Boiling Point: 288.2°C at 760 mmHg
- Flash Point: 128.1°C
- Refractive Index: 1.582
- PSA: 37.30000
- LogP: 2.34630
Benzeneacetic acid, a-bromo-4-fluoro- Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3261 8/PG 3
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26; S36/37/39; S45
-
Hazardous Material Identification：
- Risk Phrases：R34
- HazardClass：8
Benzeneacetic acid, a-bromo-4-fluoro- Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzeneacetic acid, a-bromo-4-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 638668-5G |
Benzeneacetic acid, a-bromo-4-fluoro- |
29270-33-5 | 97% | 5G |
1754.63 | 2021-05-17 | |
| eNovation Chemicals LLC | Y1055193-1g |
Benzeneacetic acid, a-bromo-4-fluoro- |
29270-33-5 | 96% | 1g |
$95 | 2024-06-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H66692-1g |
alpha-Bromo-4-fluorophenylacetic acid, 96% |
29270-33-5 | 96% | 1g |
￥671.00 | 2023-06-05 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H66692-5g |
alpha-Bromo-4-fluorophenylacetic acid, 96% |
29270-33-5 | 96% | 5g |
￥3150.00 | 2023-06-05 | |
| Aaron | AR002YLP-250mg |
Benzeneacetic acid, α-bromo-4-fluoro- |
29270-33-5 | 95% | 250mg |
$19.00 | 2025-02-11 | |
| Aaron | AR002YLP-1g |
Benzeneacetic acid, α-bromo-4-fluoro- |
29270-33-5 | 95% | 1g |
$51.00 | 2025-02-11 | |
| Aaron | AR002YLP-5g |
Benzeneacetic acid, α-bromo-4-fluoro- |
29270-33-5 | 95% | 5g |
$176.00 | 2025-02-11 | |
| 1PlusChem | 1P002YDD-250mg |
Benzeneacetic acid, α-bromo-4-fluoro- |
29270-33-5 | 95% | 250mg |
$19.00 | 2024-05-06 | |
| 1PlusChem | 1P002YDD-1g |
Benzeneacetic acid, α-bromo-4-fluoro- |
29270-33-5 | 95% | 1g |
$47.00 | 2024-05-06 | |
| 1PlusChem | 1P002YDD-5g |
Benzeneacetic acid, α-bromo-4-fluoro- |
29270-33-5 | 95% | 5g |
$164.00 | 2024-05-06 |
Benzeneacetic acid, a-bromo-4-fluoro- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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